Cas no 676607-36-6 (2-{2,3-dihydrospiro[indene-1,4'-piperidin]-3-yl}acetic acid;hydrochloride)

2-{2,3-Dihydrospiro[indene-1,4'-piperidin]-3-yl}acetic acid hydrochloride is a chemically synthesized compound featuring a spirocyclic indene-piperidine core with an acetic acid substituent. Its unique structural framework makes it a valuable intermediate in pharmaceutical research, particularly for the development of bioactive molecules targeting central nervous system (CNS) disorders. The hydrochloride salt enhances solubility and stability, facilitating handling and formulation. This compound is of interest in medicinal chemistry due to its potential as a scaffold for designing receptor modulators or enzyme inhibitors. High-purity synthesis ensures reproducibility for preclinical studies, while its well-defined stereochemistry supports structure-activity relationship (SAR) investigations. Suitable for controlled laboratory use under standard safety protocols.
2-{2,3-dihydrospiro[indene-1,4'-piperidin]-3-yl}acetic acid;hydrochloride structure
676607-36-6 structure
Product Name:2-{2,3-dihydrospiro[indene-1,4'-piperidin]-3-yl}acetic acid;hydrochloride
CAS No:676607-36-6
MF:C15H20ClNO2
MW:281.78
MDL:MFCD32670510
CID:5233660
Update Time:2025-10-28

2-{2,3-dihydrospiro[indene-1,4'-piperidin]-3-yl}acetic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-{2,3-dihydrospiro[indene-1,4''-piperidin]-3-yl}acetic acid
    • 2-{2,3-dihydrospiro[indene-1,4'-piperidin]-3-yl}acetic acid;hydrochloride
    • MDL: MFCD32670510
    • Inchi: 1S/C15H19NO2.ClH/c17-14(18)9-11-10-15(5-7-16-8-6-15)13-4-2-1-3-12(11)13;/h1-4,11,16H,5-10H2,(H,17,18);1H
    • InChI Key: GODIFYHIVMJKPU-UHFFFAOYSA-N
    • SMILES: C1C2(C3C(=CC=CC=3)C(CC(O)=O)C2)CCNC1.Cl

2-{2,3-dihydrospiro[indene-1,4'-piperidin]-3-yl}acetic acid;hydrochloride Pricemore >>

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Additional information on 2-{2,3-dihydrospiro[indene-1,4'-piperidin]-3-yl}acetic acid;hydrochloride

2-{2,3-dihydrospiro[indene-1,4'-piperidin]-3-yl}acetic acid;hydrochloride (CAS No. 676607-36-6): An Overview

2-{2,3-dihydrospiro[indene-1,4'-piperidin]-3-yl}acetic acid;hydrochloride (CAS No. 676607-36-6) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are characterized by a shared ring atom between two or more rings. The presence of the spiro[indene-1,4'-piperidin] moiety in the structure imparts distinct pharmacological properties, making it a valuable candidate for various drug development initiatives.

The chemical structure of 2-{2,3-dihydrospiro[indene-1,4'-piperidin]-3-yl}acetic acid;hydrochloride is particularly intriguing due to its combination of aromatic and heterocyclic elements. The spiro[indene-1,4'-piperidin] core provides a rigid and conformationally constrained scaffold, which can enhance the compound's binding affinity and selectivity for specific biological targets. Additionally, the presence of the acetic acid group and the hydrochloride salt form contributes to its solubility and bioavailability, crucial factors for drug development.

Recent studies have explored the potential therapeutic applications of 2-{2,3-dihydrospiro[indene-1,4'-piperidin]-3-yl}acetic acid;hydrochloride. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in various physiological processes and are implicated in numerous diseases. The ability of this compound to interact with specific GPCRs could lead to the development of novel treatments for conditions such as neurological disorders, cardiovascular diseases, and metabolic syndromes.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of 2-{2,3-dihydrospiro[indene-1,4'-piperidin]-3-yl}acetic acid;hydrochloride for several GPCRs. The results demonstrated that this compound exhibited high affinity for a specific subset of GPCRs, suggesting its potential as a lead molecule for further optimization. The researchers also noted that the compound's spirocyclic structure contributed to its favorable pharmacokinetic properties, including improved metabolic stability and reduced off-target effects.

Beyond its role as a GPCR modulator, 2-{2,3-dihydrospiro[indene-1,4'-piperidin]-3-yl}acetic acid;hydrochloride has been studied for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can inhibit key pro-inflammatory cytokines and enzymes, thereby reducing inflammation and promoting tissue repair. These findings suggest that 2-{2,3-dihydrospiro[indene-1,4'-piperidin]-3-yl}acetic acid;hydrochloride may have therapeutic potential in treating inflammatory conditions.

The safety profile of 2-{2,3-dihydrospiro[indene-1,4'-piperidin]-3-yl}acetic acid;hydrochloride is another important aspect of its evaluation as a potential drug candidate. Toxicology studies have indicated that this compound exhibits low toxicity at therapeutic doses. However, further investigations are necessary to fully understand its long-term safety and any potential side effects. Clinical trials will be essential to validate these findings and determine the optimal dosing regimens for different therapeutic applications.

In conclusion, 2-{2,3-dihydrospiro[indene-1,4'-piperidin]-3-yl}acetic acid;hydrochloride (CAS No. 676607-36-6) is a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for drug development in areas such as GPCR modulation and anti-inflammatory therapy. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications, paving the way for innovative treatments in various medical fields.

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